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Compound of Interest

Compound Name: AZD4694 Precursor

Cat. No.: B10830092 Get Quote

Researchers and drug development professionals handling AZD4694 Precursor must adhere

to strict disposal protocols to ensure laboratory safety and environmental compliance. The

primary source for detailed handling and disposal instructions is the Safety Data Sheet (SDS)

provided by the manufacturer. This document outlines the specific hazards associated with the

compound and provides explicit guidance on its safe disposal.

While the specific Safety Data Sheet for AZD4694 Precursor (also known as AZ13040214 or

NAV4614) should be consulted for definitive procedures, general best practices for the disposal

of laboratory chemical waste provide a framework for safe handling.

Key Data for AZD4694 Precursor
A summary of the available quantitative data for the AZD4694 Precursor is provided below.

This information is crucial for a preliminary understanding of the compound's characteristics.

Property Value

Molecular Formula C₂₂H₂₅N₃O₇

Molecular Weight 443.45 g/mol

Purity >98%
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The following is a generalized, step-by-step guide for the disposal of chemical waste, which

should be adapted based on the specific information provided in the AZD4694 Precursor's
SDS and institutional and local regulations.

1. Waste Identification and Segregation:

Properly identify the AZD4694 Precursor waste.

Segregate chemical wastes based on their compatibility to prevent dangerous reactions. At a

minimum, acids, bases, flammables, oxidizers, and water-reactive substances should be

stored separately.[1]

2. Container Selection and Management:

Use containers that are compatible with the chemical waste. For instance, do not store

strong acids in metal containers.[1]

Ensure waste containers are in good condition, free from leaks, and have tightly fitting caps.

[2]

Containers should be kept closed except when adding waste.[2][3]

Do not fill containers beyond 90% of their capacity to allow for expansion.[4]

3. Labeling:

Clearly label all waste containers with "Hazardous Waste" and the full chemical name(s) of

the contents.[2] Chemical formulas or abbreviations are generally not acceptable.[1]

Include the date when the waste was first added to the container.

4. Storage:

Store hazardous waste in a designated, well-ventilated area, away from sources of ignition.

Use secondary containment to prevent the spread of spills.[3]

5. Disposal:
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Contact your institution's Environmental Health and Safety (EHS) department or equivalent

authority to schedule a waste pickup.

Never dispose of chemical waste down the drain unless explicitly permitted by your

institution's EHS for specific, neutralized, and diluted aqueous solutions.[5]

Empty containers that held the precursor should be triple-rinsed with a suitable solvent. The

rinsate must be collected and treated as hazardous waste. After rinsing, the container can be

disposed of according to institutional guidelines.[2][3]

Disposal Workflow Diagram
The following diagram illustrates a logical workflow for the proper disposal of laboratory

chemical waste.
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Disclaimer: The information provided above is a general guide for the safe disposal of

laboratory chemical waste. It is not a substitute for the specific instructions found in the Safety

Data Sheet (SDS) for AZD4694 Precursor and is not intended to supersede any institutional or

local regulations. Always obtain and review the SDS from your chemical supplier before

handling and disposing of any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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